Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

handling 3,5-dimethoxybenzaldehyde air
sensitive material

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3,5-Dimethoxybenzaldehyde

CAS No.: 7311-34-4

Cat. No.: S749997

Physical & Chemical Properties

Understanding the properties of 3,5-dimethoxybenzaldehyde is the first step in handling it correctly. The

table below summarizes the key data:

Property Specification

Appearance White to light yellow crystals [1]
Melting Point 43-50° C [1]

Purity > 99% (assay) [1]

Molecular Formula CgH1003 [1]

Molecular Weight 166.18 g/mol [1]

CAS Number 7311-34-4 [1]

Storage & Handling Guidelines
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Proper storage is critical for maintaining the stability and purity of air-sensitive chemicals.

Aspect Recommendation

Storage Store at 0-8°C [1].

Temperature

Container Keep in a tightly closed container in a dry and well-ventilated place [2].
Atmosphere Although not explicitly stated for 3,5-dimethoxybenzaldehyde, its relative

compound syringaldehyde is documented as air-sensitive [2]. As a precaution,
handle 3,5-dimethoxybenzaldehyde in an inert atmosphere (e.g., nitrogen or argon
glove box).

Incompatibilities Incompatible with strong oxidizing agents and bases [2].

Frequently Asked Questions & Troubleshooting

Here are solutions to common problems you might encounter when working with this compound.

Storage & Handling

¢ Q: The chemical has turned from white to a dark yellow or brown. What happened and can it

still be used?

o A: This color change is a classic sign of decomposition due to air exposure. The purity of the
compound is likely compromised. It is recommended to dispose of the chemical properly and
use a fresh, well-stored sample for your experiments. Always ensure the container is sealed
under an inert atmosphere after use.

¢ Q: How should I weigh and handle this material outside of a glove box?

o A: For short exposures, use a glove bag purged with an inert gas or perform operations rapidly
in a fume hood. When opening the storage container, ensure the laboratory environment is as
dry as possible to minimize exposure to moisture.
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Experimental Use

e Q:lam having trouble getting 3,5-dimethoxybenzaldehyde to dissolve in my reaction solvent.
What can | do?

o A: While its specific solubility is not listed, a related compound, syringaldehyde, is noted as
being "very sparingly soluble in water" [2]. For 3,5-dimethoxybenzaldehyde, you may need to
use polar organic solvents like acetonitrile (as used in one protocol [3]) or dimethylformamide
(DMF). Gently warming the solvent may also help. Always consider solvent purity (e.g.,

spectroscopic grade [3]) and ensure your operations are performed under an inert atmosphere
if solubility issues are linked to degradation.

Experimental Workflow for Handling

To minimize the compound's exposure to air, follow a standardized procedure. The diagram below outlines a

logical workflow for safe handling during experiments.
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Safety Considerations

Always prioritize safety when handling laboratory chemicals.
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e Personal Protective Equipment (PPE): Based on the hazards of a similar aldehyde, wear
appropriate PPE, including protective gloves, protective clothing, and eyelface protection [2].

e General Warnings: The compound may be harmful if swallowed, cause skin irritation, serious eye
irritation, and may cause respiratory irritation [2].

¢ First Aid Measures: IF ON SKIN: Wash with plenty of water and soap. IF IN EYES: Rinse cautiously
with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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